molecular formula C12H22O2 B13186225 2-(3,5-Dimethylcyclohexyl)butanoic acid

2-(3,5-Dimethylcyclohexyl)butanoic acid

Cat. No.: B13186225
M. Wt: 198.30 g/mol
InChI Key: GBJFKPNVKOAZAJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(3,5-Dimethylcyclohexyl)butanoic acid is a branched carboxylic acid featuring a cyclohexyl ring substituted with methyl groups at the 3- and 5-positions. This structure confers unique physicochemical properties, including enhanced lipophilicity and steric hindrance compared to simpler aliphatic or aromatic carboxylic acids.

Properties

Molecular Formula

C12H22O2

Molecular Weight

198.30 g/mol

IUPAC Name

2-(3,5-dimethylcyclohexyl)butanoic acid

InChI

InChI=1S/C12H22O2/c1-4-11(12(13)14)10-6-8(2)5-9(3)7-10/h8-11H,4-7H2,1-3H3,(H,13,14)

InChI Key

GBJFKPNVKOAZAJ-UHFFFAOYSA-N

Canonical SMILES

CCC(C1CC(CC(C1)C)C)C(=O)O

Origin of Product

United States

Biological Activity

2-(3,5-Dimethylcyclohexyl)butanoic acid is a compound that has garnered attention for its potential biological activities, particularly in the fields of pharmacology and biochemistry. This article delves into its biological activity, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

2-(3,5-Dimethylcyclohexyl)butanoic acid is a carboxylic acid characterized by a branched structure that influences its solubility and interaction with biological systems. The compound's structure can be represented as follows:

C12H22O2\text{C}_{12}\text{H}_{22}\text{O}_2

This structure allows for various interactions with biological targets, including enzymes and receptors.

The biological activity of 2-(3,5-Dimethylcyclohexyl)butanoic acid is primarily attributed to its ability to modulate metabolic pathways and influence cellular processes. Preliminary studies suggest that it may interact with specific olfactory receptors (ORs), potentially affecting sensory perception and related physiological responses .

Key Mechanisms:

  • Histone Deacetylase Inhibition : Similar to other butyric acid derivatives, it may inhibit histone deacetylases (HDACs), which are involved in gene regulation and have implications in cancer biology .
  • Antimicrobial Activity : The compound may exhibit antimicrobial properties by altering the gut microbiota composition, thereby enhancing intestinal health and reducing inflammation .

1. Immunomodulatory Effects

Research indicates that butyric acid derivatives can stimulate immunomodulatory activity. They reduce microbial colonization in the intestine and suppress inflammation, which can be beneficial in treating inflammatory bowel diseases (IBD) and other related conditions .

2. Antioxidant Properties

Preliminary studies have shown that 2-(3,5-Dimethylcyclohexyl)butanoic acid may possess antioxidant properties, which help in scavenging free radicals and reducing oxidative stress within cells. This is crucial for preventing cellular damage and has implications for aging and chronic diseases .

Case Studies

A review of literature highlights several studies focusing on the biological activities of butyric acid derivatives:

  • Study on Immunomodulation : A study demonstrated that butyric acid significantly reduced pro-inflammatory cytokines in animal models of IBD, suggesting a therapeutic potential for similar compounds .
  • Antioxidant Activity Evaluation : In vitro assays showed that certain derivatives exhibited significant free radical scavenging activity compared to standard antioxidants .

Data Table: Biological Activities of 2-(3,5-Dimethylcyclohexyl)butanoic Acid

Biological ActivityMechanism of ActionReference
ImmunomodulatoryReduces inflammation; alters gut microbiota
AntioxidantScavenges free radicals; reduces oxidative stress
AntihypertensiveModulates vascular function
HDAC InhibitionRegulates gene expression; potential anti-cancer effects

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Group Analysis

Table 1: Key Structural Features of 2-(3,5-Dimethylcyclohexyl)butanoic Acid and Analogs
Compound Name Core Structure Substituents Functional Groups
2-(3,5-Dimethylcyclohexyl)butanoic acid Butanoic acid 3,5-Dimethylcyclohexyl at C2 Carboxylic acid
MCPB (4-(4-Chloro-2-methylphenoxy)butanoic acid) Butanoic acid 4-Chloro-2-methylphenoxy at C4 Carboxylic acid, phenoxy
2,4-DB (4-(2,4-Dichlorophenoxy)butanoic acid) Butanoic acid 2,4-Dichlorophenoxy at C4 Carboxylic acid, phenoxy
Methyl (S)-3,3-dimethyl-2-(methylamino)butanoate Butanoate ester 3,3-Dimethyl, methylamino at C2 Ester, amine

Key Observations :

  • The 3,5-dimethylcyclohexyl group in the target compound introduces significant steric bulk and hydrophobicity compared to phenoxy groups in MCPB and 2,4-DB. This likely reduces water solubility but enhances membrane permeability .
  • Unlike ester or amine-containing analogs (e.g., methyl 3,3-dimethylbutanoate derivatives), the free carboxylic acid group in the target compound enables ionic interactions, influencing bioavailability and reactivity .

Physicochemical Properties

Table 2: Comparative Physicochemical Data
Property 2-(3,5-Dimethylcyclohexyl)butanoic acid MCPB 2,4-DB Methyl (S)-3,3-dimethylbutanoate
Molecular Weight (g/mol) ~212.3 (estimated) 228.7 249.1 175.2
LogP (Predicted) ~3.8 3.1 3.5 1.2
Water Solubility (mg/L) Low (<100) 900 (pH 7) 500 (pH 7) Highly soluble
Melting Point (°C) Not reported 99–101 117–119 Liquid at RT

Implications :

  • The higher LogP of the target compound suggests superior lipid solubility, making it suitable for applications requiring tissue penetration (e.g., agrochemical formulations) .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.